Cas no 1804285-49-1 (3-(2-Chloropropanoyl)-2-methylphenol)

• Product Name: 3-(2-Chloropropanoyl)-2-methylphenol
• CAS No: 1804285-49-1
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5000365
• Update Time: 2025-10-30

3-(2-Chloropropanoyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloropropanoyl)-2-methylphenol

• Inchi： 1S/C10H11ClO2/c1-6-8(10(13)7(2)11)4-3-5-9(6)12/h3-5,7,12H,1-2H3
• InChI Key： KXBITXAPLMKARX-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Chloropropanoyl)-2-methylphenol

Professional Introduction to 3-(2-Chloropropanoyl)-2-methylphenol (CAS No. 1804285-49-1)

3-(2-Chloropropanoyl)-2-methylphenol, identified by its Chemical Abstracts Service (CAS) number 1804285-49-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a chlorinated propanoyl group attached to a methylphenol backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 3-(2-Chloropropanoyl)-2-methylphenol consists of a phenolic ring substituted with a methyl group at the 2-position and an acylated side chain at the 3-position. The presence of the chloro-substituent on the propanoyl moiety enhances its reactivity, making it a versatile building block for further functionalization. This structural feature is particularly appealing in medicinal chemistry, where such intermediates are often employed to introduce specific pharmacophores into drug candidates.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that exhibit both efficacy and selectivity. The 3-(2-Chloropropanoyl)-2-methylphenol molecule, with its dual functionality, has been explored as a precursor in the synthesis of various bioactive molecules. Its ability to undergo selective modifications at multiple sites allows for the creation of diverse chemical libraries, which are essential for high-throughput screening and drug discovery programs.

One of the most compelling aspects of 3-(2-Chloropropanoyl)-2-methylphenol is its potential application in the development of antimicrobial agents. Emerging research indicates that phenolic derivatives, particularly those with chloro-substituents, can disrupt bacterial cell membranes and inhibit key enzymatic pathways. The acylated phenol moiety in this compound may serve as a scaffold for designing molecules that target bacterial virulence factors, offering a promising approach to combat antibiotic-resistant strains.

The synthesis of 3-(2-Chloropropanoyl)-2-methylphenol involves multi-step organic transformations that highlight its synthetic utility. Key steps include the chlorination of propanoic acid derivatives followed by acylation with a phenolic precursor. Advanced catalytic methods have been employed to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic strategies not only demonstrate the compound's versatility but also underscore the advancements in green chemistry practices aimed at minimizing waste and maximizing efficiency.

The pharmacological profile of derivatives derived from 3-(2-Chloropropanoyl)-2-methylphenol has been extensively studied in preclinical models. Initial findings suggest that certain analogs exhibit potent anti-inflammatory and analgesic properties, making them candidates for treating chronic pain conditions and inflammatory disorders. The phenolic hydroxyl group provides a site for hydrogen bonding interactions with biological targets, while the chloro-substituent enhances lipophilicity, facilitating membrane permeability.

In conclusion, 3-(2-Chloropropanoyl)-2-methylphenol (CAS No. 1804285-49-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity profile make it an invaluable intermediate for drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs. The ongoing exploration of its derivatives promises to yield innovative treatments that could benefit patients worldwide.